(1E)-1-Prop-2-enylidenepyrazol-1-ium-3-carboxylate

• IUPAC Name: (1E)-1-prop-2-enylidenepyrazol-1-ium-3-carboxylate
• InChI: InChI=1S/C7H6N2O2/c1-2-4-9-5-3-6(8-9)7(10)11/h2-5H,1H2/b9-4+
• InChI Key: DRMHDISRTXYXDA-RUDMXATFSA-N
• Canonical SMILES: C=CC=[N+]1C=CC(=N1)C(=O)[O-]
• Isomeric SMILES: C=C/C=[N+]/1\C=CC(=N1)C(=O)[O-]
• Molecular Formula: C7H6N2O2
• Molecular Weight: 150.13 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms, functional groups, and bonds within the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems or processes.

Safety and Hazards

This involves understanding the compound’s toxicity, environmental impact, handling precautions, and disposal methods.